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Introduction
10-[4'-(N,N-Diethylamino)butyl]-2-chlorophenoxazine (10-DEBC) is a potent and selective cell-

permeable inhibitor of the serine/threonine kinase Akt (also known as Protein Kinase B or

PKB).[1] Akt is a critical node in the PI3K/Akt/mTOR signaling pathway, which is frequently

dysregulated in various human cancers and plays a crucial role in promoting cell survival,

proliferation, and resistance to apoptosis.[1] By inhibiting Akt phosphorylation and activation,

10-DEBC effectively suppresses the downstream signaling cascade, leading to cell growth

inhibition and induction of apoptosis in a range of cancer cell lines. These characteristics make

10-DEBC a valuable tool for cancer research and a potential candidate for therapeutic

development.

This document provides detailed application notes and protocols for determining and utilizing

the optimal concentration of 10-DEBC in cell culture experiments.

Data Presentation: Efficacy of 10-DEBC in Various
Cell Lines
The optimal concentration of 10-DEBC is cell-line dependent. The following table summarizes

the effective concentrations and half-maximal inhibitory concentration (IC50) values of 10-
DEBC in different human cell lines.
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Signaling Pathway
10-DEBC selectively targets Akt, a key component of the PI3K/Akt/mTOR signaling pathway.

Upon activation by upstream signals, such as growth factors, PI3K phosphorylates PIP2 to

PIP3. This recruits Akt to the cell membrane where it is phosphorylated and activated by PDK1

and mTORC2. Activated Akt then phosphorylates a multitude of downstream substrates,

promoting cell survival and proliferation while inhibiting apoptosis. 10-DEBC inhibits the

phosphorylation and activation of Akt, thereby blocking these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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